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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000

Disclaimer: This document provides a summary of publicly available information regarding 2-
Methylhexanamide. Due to a lack of extensive research and published data on this specific
compound, a comprehensive technical guide including detailed experimental protocols and
signaling pathways, as initially requested, cannot be fully compiled at this time. The information
presented herein is for informational purposes for researchers, scientists, and drug
development professionals.

Introduction and IUPAC Nomenclature

2-Methylhexanamide is an organic compound classified as a primary amide. The name "2-
methylhexanamide" is the systematic and recognized IUPAC name for this molecule.[1] It
indicates a six-carbon (hexane) backbone with an amide functional group (-CONH3) at position
1 and a methyl group (-CHs) substituent at position 2.

Chemical and Physical Properties

Limited experimental data for 2-Methylhexanamide is available in public databases. The
following table summarizes the key computed properties for this compound.
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Property Value Source

Molecular Formula C7H1sNO PubChem[1]
Molecular Weight 129.20 g/mol PubChem[1]
CAS Number 20923-63-1 PubChem[1]
IUPAC Name 2-methylhexanamide PubChem[1]
Canonical SMILES CCCCC(C)C(=O)N PubChem[1]

InChl=1S/C7H15NO/c1-3-4-5-

InChl 6(2)7(8)9/h6H,3-5H2,1-2H3, PubChem[1]
(H2,8,9)
ZRLFRWNYFMYZEG-

InChlKey PubChem[1]

UHFFFAOYSA-N

Molecular Structure

The structural formula of 2-Methylhexanamide is characterized by a chiral center at the
second carbon atom, to which the methyl group is attached.

Caption: Molecular structure of 2-Methylhexanamide.

Synthesis

Specific, detailed, and validated experimental protocols for the synthesis of 2-
Methylhexanamide are not readily available in peer-reviewed literature. General synthetic
routes for primary amides, such as the reaction of an acyl chloride (2-methylhexanoyl chloride)
with ammonia, or the partial hydrolysis of a nitrile (2-methylhexanenitrile), could theoretically be
employed. However, without experimental validation, these remain speculative pathways.

Potential Research Applications

While there is a notable lack of research on 2-Methylhexanamide itself, its structural analogs
have been investigated in various contexts. For instance, derivatives of hexanamide have been
explored for their biological activities. Research into related compounds may provide a starting
point for investigating the potential applications of 2-Methylhexanamide.
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Safety and Handling

No specific safety data for 2-Methylhexanamide was found. However, for the parent
compound, Hexanamide, the following hazards have been identified:

Harmful if swallowed.[2][3]

Causes skin irritation.[2][3]

Causes serious eye irritation.[2][3]

May cause respiratory irritation.[2][3]

Standard laboratory safety precautions should be taken when handling any chemical
compound. This includes the use of personal protective equipment such as gloves, safety
glasses, and a lab coat. Work should be conducted in a well-ventilated area.[2][4]

Conclusion and Future Directions

2-Methylhexanamide is a simple, chiral amide for which there is a significant gap in the
scientific literature. There is an opportunity for foundational research into its chemical and
physical properties, development of robust synthetic methods, and exploration of its potential
biological activities. The lack of existing data makes it a candidate for novel research
endeavors. Professionals in drug development and other scientific fields may find its
unexplored nature intriguing for new research projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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